Cas no 1956328-37-2 (4-(Benzyloxy)-6-ethynylpyridin-2-ol)

• Product Name: 4-(Benzyloxy)-6-ethynylpyridin-2-ol
• CAS No: 1956328-37-2
• MF: C₁₄H₁₁NO₂
• MW: 225.242643594742
• CID: 4779989
• Update Time: 2026-02-27

4-(Benzyloxy)-6-ethynylpyridin-2-ol Chemical and Physical Properties

Names and Identifiers

• 4-(Benzyloxy)-6-ethynylpyridin-2-ol

• Inchi： 1S/C14H11NO2/c1-2-12-8-13(9-14(16)15-12)17-10-11-6-4-3-5-7-11/h1,3-9H,10H2,(H,15,16)
• InChI Key： PAWNTUCWPVOIID-UHFFFAOYSA-N
• SMILES： O(C1=CC(NC(C#C)=C1)=O)CC1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 405
• XLogP3: 1.6
• Topological Polar Surface Area: 38.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Hydropyridines Pyridinones

Additional information on 4-(Benzyloxy)-6-ethynylpyridin-2-ol

Recent Advances in the Study of 4-(Benzyloxy)-6-ethynylpyridin-2-ol (CAS: 1956328-37-2) in Chemical Biology and Pharmaceutical Research

The compound 4-(Benzyloxy)-6-ethynylpyridin-2-ol (CAS: 1956328-37-2) has recently emerged as a promising scaffold in medicinal chemistry and chemical biology research. This pyridine derivative, featuring both benzyloxy and ethynyl functional groups, has demonstrated significant potential in various therapeutic applications. Recent studies have focused on its role as a versatile building block for the synthesis of more complex molecules, particularly in the development of kinase inhibitors and targeted protein degraders.

Structural analysis reveals that the ethynyl group at the 6-position provides an excellent handle for click chemistry applications, enabling efficient conjugation with various biomolecules. Meanwhile, the benzyloxy moiety offers opportunities for further structural modifications, making this compound particularly valuable in fragment-based drug discovery. Several research groups have reported successful applications of this scaffold in developing PROTACs (Proteolysis Targeting Chimeras) and molecular glues.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers utilized 4-(Benzyloxy)-6-ethynylpyridin-2-ol as a key intermediate in the synthesis of novel BTK inhibitors. The compound's unique electronic properties and spatial configuration were found to significantly enhance binding affinity to the target protein while maintaining favorable pharmacokinetic properties. Molecular docking studies demonstrated that derivatives of this scaffold could occupy both the hinge region and allosteric pockets of BTK, suggesting potential for developing next-generation inhibitors with reduced off-target effects.

Another significant application was reported in the field of chemical biology, where the compound was used to develop activity-based probes for studying kinase signaling networks. The ethynyl group allowed for bioorthogonal labeling of kinase substrates in live cells, enabling real-time monitoring of signaling pathways. This approach has provided new insights into the spatiotemporal dynamics of kinase activity in various disease models, particularly in oncology research.

Recent synthetic methodology developments have also improved access to this compound and its derivatives. A 2024 publication in Organic Letters described a novel one-pot synthesis route that significantly increased yield while reducing purification steps. This advancement is expected to facilitate broader adoption of this scaffold in drug discovery programs and accelerate structure-activity relationship studies.

From a safety and toxicology perspective, preliminary studies indicate that 4-(Benzyloxy)-6-ethynylpyridin-2-ol exhibits favorable in vitro ADME properties with moderate metabolic stability and acceptable cytotoxicity profiles. However, researchers note that the benzyl group may present metabolic liabilities that need to be addressed in later-stage optimization efforts.

Looking forward, several pharmaceutical companies have included derivatives of this scaffold in their preclinical pipelines, particularly for oncology and inflammatory diseases. The compound's versatility and demonstrated biological activity suggest it will continue to be an important tool in both academic and industrial drug discovery efforts. Future research directions likely include exploration of its applications in targeted protein degradation and the development of covalent inhibitors.